N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide

• CAS No.: 200726-39-2
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C15H12N2O2S/c1-19-12-8-4-2-6-10(12)14(18)17-15-16-11-7-3-5-9-13(11)20-15/h2-9H,1H3,(H,16,17,18)
• InChI Key: UPIAKWZLXTWRNR-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=NC3=CC=CC=C3S2
• solubility: 0.3 [ug/mL]

Description

N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C15H12N2O2S and its molecular weight is 284.3g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as <0.3 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

The present example sets forth a method whereby the benzthiozole compounds may be obtained. However, other methods may be used in the practice of the present invention. A solution of 4.5 g of 2-aminobenzthiazole in 40 mL of dichloromethane and 10 mL of pyridine was cooled in an ice bath. To this cooled solution was slowly added a solution of 2-methoxybenzoyl chloride in 10 mL of dichloromethane. The resulting mixture was stirred for 3 hours while the ice bath slowly warmed to room temperature. The reaction mixture was diluted with 200 mL of ethyl acetate and washed with 1 N HCl (2×50 mL), saturated NaHCO3 (1×40 mL), and saturated NaCl (1×50 mL). After drying over Na2SO4, the solution containing the crude product was filtered and evaporated to dryness. The resulting 8.0 g of white solid was recrystalized from ethyl acetate to afford 4.0 g of 2-(2 methoxybenzoylamino)benzthiazole as white crystals, mp 196-197° C., as first crop.